4-Bromo-6-methoxy-2-methylquinoline
Overview
Description
“4-Bromo-6-methoxy-2-methylquinoline” is a halogenated heterocycle . It has the empirical formula C11H10BrNO and a molecular weight of 252.11 . The compound is solid in form .
Synthesis Analysis
The synthesis of quinoline and its derivatives, including “4-Bromo-6-methoxy-2-methylquinoline”, has been a subject of numerous studies . Various synthesis protocols have been reported, including classical synthesis protocols like Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach . Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound .Molecular Structure Analysis
The molecular structure of “4-Bromo-6-methoxy-2-methylquinoline” can be represented by the SMILES stringCOc1ccc2nc(C)cc(Br)c2c1 . The InChI key for this compound is GKOUTMWNNUHDTO-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
“4-Bromo-6-methoxy-2-methylquinoline” is a solid compound . It has a molecular weight of 252.11 . The empirical formula of this compound is C11H10BrNO .Scientific Research Applications
Medicinal Chemistry: Lead Compound Development
4-Bromo-6-methoxy-2-methylquinoline: is a valuable scaffold in medicinal chemistry. It serves as a lead compound for the development of new drugs due to its structural similarity to naturally occurring bioactive quinolines . Its bromine and methoxy groups are particularly useful for further functionalization, allowing chemists to synthesize a wide range of derivatives with potential therapeutic effects.
Organic Synthesis: Building Block for Complex Molecules
In synthetic organic chemistry, this compound is used as a building block for constructing more complex molecules. Its reactive sites enable various chemical transformations, making it a versatile intermediate for the synthesis of complex organic compounds .
Material Science: Organic Electronic Materials
Quinoline derivatives have applications in material science, particularly in the development of organic electronic materials. The electron-donating methoxy group and the electron-withdrawing bromine atom of 4-Bromo-6-methoxy-2-methylquinoline can be exploited to fine-tune the electronic properties of materials for use in organic light-emitting diodes (OLEDs) and other electronic devices .
Biochemistry: Enzyme Inhibition Studies
This compound can be used in biochemistry for enzyme inhibition studies. By modifying the quinoline core, researchers can create inhibitors that target specific enzymes involved in disease pathways, aiding in the understanding of enzyme functions and the development of new treatments .
Pharmacology: Antimicrobial and Antiviral Research
The quinoline ring system is known for its antimicrobial and antiviral properties4-Bromo-6-methoxy-2-methylquinoline could be used as a starting point for synthesizing new compounds that combat resistant strains of bacteria and viruses .
Neurology and Immunology: Biomedical Research
Environmental Chemistry: Photodegradation of Pollutants
The structure of 4-Bromo-6-methoxy-2-methylquinoline allows it to absorb light, which can be utilized in environmental chemistry for the photodegradation of pollutants. This process can help in breaking down harmful chemicals in water and air, making it a candidate for environmental cleanup efforts .
Analytical Chemistry: Chromatography Standards
Lastly, 4-Bromo-6-methoxy-2-methylquinoline can be used in analytical chemistry as a standard in chromatography. Its distinct chemical properties allow it to serve as a reference compound for the identification and quantification of similar compounds in complex mixtures .
Safety and Hazards
Future Directions
While the future directions for “4-Bromo-6-methoxy-2-methylquinoline” are not explicitly mentioned in the search results, quinoline compounds have been recognized for their versatile applications in the fields of industrial and synthetic organic chemistry . They play a major role in medicinal chemistry and are a vital scaffold for leads in drug discovery . Therefore, it can be anticipated that future research will continue to explore the synthesis, functionalization, and applications of quinoline compounds, including “4-Bromo-6-methoxy-2-methylquinoline”.
Mechanism of Action
Target of Action
This compound belongs to the quinoline family, which is known for its versatile applications in the fields of industrial and synthetic organic chemistry . Quinolines play a major role in medicinal chemistry and are often used as scaffolds in drug discovery .
Mode of Action
Quinolines generally interact with their targets through various mechanisms, including binding to receptors, inhibiting enzymes, or interacting with dna .
Biochemical Pathways
Quinolines, in general, can affect a wide range of biochemical pathways depending on their specific structures and targets .
Pharmacokinetics
The bioavailability of this compound would depend on these properties, which influence how the compound is absorbed and distributed in the body, how it is metabolized, and how it is excreted .
Result of Action
The effects would depend on the specific targets and pathways that this compound affects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Bromo-6-methoxy-2-methylquinoline . These factors can include pH, temperature, presence of other molecules, and specific conditions within the body .
properties
IUPAC Name |
4-bromo-6-methoxy-2-methylquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO/c1-7-5-10(12)9-6-8(14-2)3-4-11(9)13-7/h3-6H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKOUTMWNNUHDTO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C=C(C=CC2=N1)OC)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20589201 |
Source
|
| Record name | 4-Bromo-6-methoxy-2-methylquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20589201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-6-methoxy-2-methylquinoline | |
CAS RN |
856095-00-6 |
Source
|
| Record name | 4-Bromo-6-methoxy-2-methylquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20589201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 856095-00-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 4-Bromo-6-methoxy-2-methylquinoline in pharmaceutical research?
A1: 4-Bromo-6-methoxy-2-methylquinoline serves as a crucial building block in synthesizing 6-methoxyquinoline derivatives of aminophenylarsinic acids []. These derivatives are being investigated for their potential therapeutic applications, particularly in the realm of infectious diseases. The bromine atom at the 4-position makes the molecule susceptible to reactions with nucleophiles, allowing for the attachment of various aminophenylarsinic acid moieties. This flexibility in structural modification is vital for exploring structure-activity relationships and optimizing the desired biological activity.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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